5-(2-chloroethylidene)-10,11-dihydro-5H-dibenzo[a,d]cycloheptene

• Molecular Formula: C17H15Cl
• Molecular Weight: 254.8 g/mol
• IUPAC Name: 2-(2-chloroethylidene)tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaene
• InChI: InChI=1S/C17H15Cl/c18-12-11-17-15-7-3-1-5-13(15)9-10-14-6-2-4-8-16(14)17/h1-8,11H,9-10,12H2
• InChI Key: BTUNEMWPKFRTJY-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C(=CCCl)C3=CC=CC=C31

Description

5-(2-chloroethylidene)-10,11-dihydro-5H-dibenzo[a,d]cycloheptene is a useful research compound. Its molecular formula is C17H15Cl and its molecular weight is 254.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the same manner as in (2) in Example 2, hydrogen chloride gas was bubbled into the mixture of 20.6 g (0.1 mol) of 10,11-dihydro-5-methylene-5H-dibenzo[a,d]cycloheptene (4c), 41 g of acetic acid, and 4.5 g (0.15 mol) of paraformaldehyde. After reaction was conducted, the reaction product was extracted with toluene, neutralized with a saturated sodium bicarbonate solution, and washed with water. Further, this product was dried with sodium sulfate anhydride, concentrated and then recrystallized from hexane to obtain 23.4 g of the compound (5c).